1-[5-(2,3-Dihydro-1H-inden-1-YL)pentyl]piperidine

• CAS No.: 62687-73-4
• Molecular Formula: C19H29N
• Molecular Weight: 271.4 g/mol
• IUPAC Name: 1-[5-(2,3-dihydro-1H-inden-1-yl)pentyl]piperidine
• InChI: InChI=1S/C19H29N/c1(6-14-20-15-7-2-8-16-20)3-9-17-12-13-18-10-4-5-11-19(17)18/h4-5,10-11,17H,1-3,6-9,12-16H2
• InChI Key: CAVPZLYJMYAOGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCCCCC2CCC3=CC=CC=C23

Description

1-[5-(2,3-Dihydro-1H-inden-1-YL)pentyl]piperidine is an organic compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms in the sp3-hybridized state

Preparation Methods

The synthesis of 1-[5-(2,3-Dihydro-1H-inden-1-YL)pentyl]piperidine can be achieved through several synthetic routes. One common method involves the reaction of 2,3-dihydro-1H-indene with a suitable alkylating agent to form the corresponding indanyl derivative. This intermediate is then reacted with piperidine under appropriate conditions to yield the final product . Industrial production methods may involve the use of catalysts and optimized reaction conditions to enhance yield and purity.

Chemical Reactions Analysis

1-[5-(2,3-Dihydro-1H-inden-1-YL)pentyl]piperidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions with halogens or other nucleophiles to form substituted derivatives.

Scientific Research Applications

1-[5-(2,3-Dihydro-1H-inden-1-YL)pentyl]piperidine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound has shown potential antibacterial and antifungal properties, making it a candidate for the development of new antimicrobial agents.

Medicine: Piperidine derivatives are known for their pharmacological activities, including anticancer, anti-inflammatory, and antioxidant properties.

Industry: The compound can be used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[5-(2,3-Dihydro-1H-inden-1-YL)pentyl]piperidine involves its interaction with specific molecular targets and pathways. For instance, piperidine derivatives are known to interact with neurotransmitter receptors and enzymes, leading to various physiological effects . The compound may also inhibit the growth of microorganisms by interfering with their metabolic pathways .

Comparison with Similar Compounds

1-[5-(2,3-Dihydro-1H-inden-1-YL)pentyl]piperidine can be compared with other similar compounds such as:

1-(2,3-Dihydro-1H-inden-5-yl)-2-phenyl-2-(pyrrolidin-1-yl)-ethanone: A novel cathinone derivative with stimulant properties.

5-Acetylindan: An indanone derivative with potential pharmacological activities.

Indole derivatives: Compounds containing the indole nucleus, known for their diverse biological activities.

The uniqueness of this compound lies in its specific structural features and the range of applications it offers in various fields.